1-Ethyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride
Overview
Description
1-Ethyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride is a chemical compound with the molecular formula C10H20ClN3O . It is a bulk and research quantity manufacturer .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20ClN3O . This indicates the presence of 10 carbon atoms, 20 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 1 oxygen atom in the molecule .Chemical Reactions Analysis
Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions lead to the formation of various piperidine derivatives .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 233.74 .Scientific Research Applications
Synthesis and Chemical Properties
- Schiff and Mannich Bases of Isatin Derivatives : Research on ethyl imidate hydrochlorides, which are structurally related to the query compound, demonstrates their utility in synthesizing Schiff and Mannich bases. These bases, formed from reactions involving isatin and piperidine among other reagents, showcase the chemical versatility and potential applications of similar compounds in synthetic chemistry (Bekircan & Bektaş, 2008).
Medicinal Chemistry and Drug Design
- Integrin Antagonists and Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitors : Studies involve derivatives with functional groups similar to the query compound, highlighting their significance in designing potent fibrinogen receptor antagonists and ACAT-1 inhibitors. These compounds demonstrate therapeutic potential for antithrombotic treatment and diseases involving ACAT-1 overexpression, respectively (Hayashi et al., 1998); (Shibuya et al., 2018).
Pharmacological Applications
- Dopamine and Serotonin Receptor Antagonists : Compounds structurally related to 1-Ethyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride have been studied for their noncataleptogenic, centrally acting dopamine D-2 and serotonin 5-HT2 antagonistic properties. These findings could be insightful for developing atypical neuroleptics and exploring neurological pathways (Perregaard et al., 1992).
Antimicrobial and Antimycobacterial Activity
- Novel Imidazo[1,2-a]pyridine-3-carboxamide Derivatives : The design, synthesis, and antimicrobial activity of compounds bearing structural similarities to the query, such as N-[2-(piperazin-1-yl)ethyl] moieties, show considerable activity against drug-sensitive/resistant MTB strains. These findings underscore the potential for developing new antimicrobial agents (Lv et al., 2017).
Corrosion Inhibition
- Inhibition of Carbon Steel Corrosion : Research involving imidazoline derivatives, a compound class related to the query, as corrosion inhibitors demonstrates the practical applications of such compounds in protecting industrial materials (Cruz et al., 2004).
Mechanism of Action
While the specific mechanism of action for 1-Ethyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride is not mentioned in the search results, it’s worth noting that imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
IUPAC Name |
1-ethyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O.ClH/c1-2-12-7-8-13(10(12)14)9-3-5-11-6-4-9;/h9,11H,2-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPSOKDXVADWJQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C1=O)C2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1311318-02-1 |
Source
|
| Record name | 2-Imidazolidinone, 1-ethyl-3-(4-piperidinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1311318-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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